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For Researchers, Scientists, and Drug Development Professionals

Introduction

10-Deoxymethymycin, also known as YC-17, is a macrolide antibiotic belonging to the
pikromycin family of natural products. It is a glycoside of the 12-membered macrolactone 10-
deoxymethynolide. Produced by the bacterium Streptomyces venezuelae, 10-
deoxymethymycin exhibits antibiotic activity, particularly against Gram-positive bacteria. This
document provides a comprehensive overview of the discovery, biosynthesis, and methods for
the isolation and purification of 10-deoxymethymycin, intended for researchers in natural
product chemistry, microbiology, and drug development.

Discovery and Biosynthesis

The discovery of 10-deoxymethymyecin is intrinsically linked to the study of the pikromycin
biosynthetic gene cluster in Streptomyces venezuelae. This remarkable gene cluster is
responsible for producing a suite of related macrolide antibiotics, including pikromycin,
narbomycin, methymycin, and 10-deoxymethymycin. The biosynthesis originates from a type
| polyketide synthase (PKS) encoded by the pikA locus, which assembles the polyketide
backbone.

The process begins with a loading module and proceeds through six elongation modules. The
12-membered macrolactone, 10-deoxymethynolide, is formed through the action of modules on
the PikAI-PikAlll polypeptide chains, followed by thioesterase-catalyzed cyclization.
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Subsequently, the des locus encodes the enzymes responsible for the synthesis of the
deoxysugar TDP-desosamine from TDP-glucose. The glycosyltransferase DesVIl then attaches
the desosamine sugar to the 10-deoxymethynolide core, yielding 10-deoxymethymycin (YC-
17). Further enzymatic modifications, such as hydroxylation by the P450 monooxygenase PikC,
can then convert 10-deoxymethymycin into methymycin.
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 To cite this document: BenchChem. [The Discovery and Isolation of 10-Deoxymethymycin: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15562650#10-deoxymethymycin-discovery-and-
isolation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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